Cas no 1804254-56-5 (Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate
• CAS No: 1804254-56-5
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4959468
• Update Time: 2025-10-28

Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate

• Inchi： 1S/C12H13BrO4/c1-3-17-12(16)9-5-4-8(15)6-10(9)11(13)7(2)14/h4-6,11,15H,3H2,1-2H3
• InChI Key： WEMXLKGSZKEGGI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate

Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate (CAS No. 1804254-56-5): A Comprehensive Overview

Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate, identified by its CAS number 1804254-56-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core with functionalized side chains, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural motif of Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate positions it as a valuable intermediate in synthetic pathways, particularly those aimed at creating complex molecular architectures.

The benzoate moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The presence of a hydroxyl group at the 4-position enhances the compound's solubility and reactivity, making it an attractive candidate for further derivatization. Additionally, the 1-bromo-2-oxopropyl side chain introduces both electrophilic and nucleophilic sites, facilitating a range of chemical transformations that can be tailored to specific synthetic needs.

Recent advancements in the field of drug discovery have highlighted the importance of structurally diverse intermediates like Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate. Researchers have been exploring novel ways to incorporate such intermediates into lead optimization campaigns, leveraging their unique reactivity profiles to enhance binding affinity and selectivity. For instance, studies have demonstrated that modifications around the benzoate core can significantly influence the pharmacokinetic properties of derived compounds, making this class of molecules particularly appealing for therapeutic development.

In particular, the hydroxyl group in Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate serves as a versatile handle for further functionalization. This functionality can be exploited through various chemical reactions, including esterification, etherification, and oxidation, allowing for the creation of a wide array of derivatives. Such derivatives may exhibit enhanced biological activity or improved pharmacological profiles compared to their parent compound. The bromo substituent on the propyl side chain further expands the synthetic possibilities, enabling reactions such as cross-coupling and nucleophilic substitution.

The compound's potential applications extend beyond simple intermediates. There is growing interest in using structurally complex molecules like Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate as building blocks for more sophisticated drug candidates. For example, recent research has shown that benzoate derivatives can serve as scaffolds for designing molecules with anti-inflammatory and anti-cancer properties. The ability to modify multiple sites within the molecule allows chemists to fine-tune its interactions with biological targets, thereby optimizing its therapeutic efficacy.

The synthesis of Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate presents an interesting challenge due to its multifunctional nature. However, modern synthetic methodologies have made significant strides in facilitating access to such complex structures. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of the desired molecular frameworks. These advances have not only simplified the synthesis but also opened up new avenues for exploring its chemical space.

In conclusion, Ethyl 2-(1-bromo-2-oxopropyl)-4-hydroxybenzoate (CAS No. 1804254-56-5) represents a promising compound in pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for developing novel therapeutic agents. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation medicines.